Cas no 1247187-59-2 (3-cyclohexyl-4-nitro-1H-pyrazole)

• Product Name: 3-cyclohexyl-4-nitro-1H-pyrazole
• CAS No: 1247187-59-2
• MF: C₉H₁₃N₃O₂
• MW: 195.22
• MDL: MFCD14657971
• CID: 5096208
• PubChem ID: 61394827
• Update Time: 2026-03-02

3-cyclohexyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-4-nitro-1H-pyrazole
• MFCD14657971
• CS-0309888
• AKOS010654318
• SY322934
• 1247187-59-2
• P19303
• BS-43722
• 5-cyclohexyl-4-nitro-1H-pyrazole

• MDL： MFCD14657971
• Inchi： 1S/C9H13N3O2/c13-12(14)8-6-10-11-9(8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,10,11)
• InChI Key： SJYQTFKYTJTYOU-UHFFFAOYSA-N
• SMILES： C1NN=C(C=1[N+]([O-])=O)C1CCCCC1

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-cyclohexyl-4-nitro-1H-pyrazole

Introduction to 3-cyclohexyl-4-nitro-1H-pyrazole (CAS No: 1247187-59-2)

3-cyclohexyl-4-nitro-1H-pyrazole is a heterocyclic compound with significant applications in pharmaceutical and chemical research. Its molecular structure, featuring a cyclohexyl group and a nitro-substituted pyrazole ring, makes it a versatile intermediate in the synthesis of various bioactive molecules. This compound has garnered attention due to its potential role in drug development and material science, particularly in the design of novel therapeutic agents.

The chemical properties of 3-cyclohexyl-4-nitro-1H-pyrazole are influenced by its nitro group, which contributes to its reactivity and electronic characteristics. The presence of the cyclohexyl moiety enhances the steric hindrance and lipophilicity of the molecule, making it an interesting candidate for further functionalization. These attributes have positioned it as a valuable building block in organic synthesis and medicinal chemistry.

Recent research has highlighted the importance of 3-cyclohexyl-4-nitro-1H-pyrazole in the development of novel pharmaceuticals. Studies have demonstrated its utility in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The nitro group in its structure can be further modified through reduction or hydrolysis to yield amines or carboxylic acids, respectively, which are crucial functional groups in drug design.

In addition to its pharmaceutical applications, 3-cyclohexyl-4-nitro-1H-pyrazole has shown promise in material science. Its ability to act as a precursor for more complex molecules makes it useful in the creation of advanced materials with specific electronic or optical properties. Researchers are exploring its potential in the development of organic semiconductors and light-emitting diodes (LEDs), where its heterocyclic structure could contribute to improved performance.

The synthesis of 3-cyclohexyl-4-nitro-1H-pyrazole typically involves multi-step reactions starting from readily available precursors. The nitration of cyclohexyl-substituted pyrazole is a common approach, requiring careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing the environmental impact and cost associated with its production.

One of the most compelling aspects of 3-cyclohexyl-4-nitro-1H-pyrazole is its versatility in medicinal chemistry. Its scaffold can be modified in numerous ways to explore different pharmacophores, allowing researchers to fine-tune biological activity. For instance, replacing the nitro group with other electron-withdrawing or donating substituents can alter the compound's interactions with biological targets, leading to enhanced efficacy or selectivity.

The growing interest in 3-cyclohexyl-4-nitro-1H-pyrazole has spurred innovation in synthetic methodologies. Researchers are increasingly employing computational tools and machine learning algorithms to predict optimal reaction conditions and predict outcomes, accelerating the discovery process. These advancements not only improve efficiency but also open new avenues for exploring its potential applications.

In conclusion, 3-cyclohexyl-4-nitro-1H-pyrazole (CAS No: 1247187-59-2) is a multifaceted compound with significant implications in pharmaceuticals and material science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel drugs and advanced materials. As synthetic methods continue to evolve, the potential applications of this compound are likely to expand further, driving innovation across multiple scientific disciplines.